molecular formula C8H10N4O2 B8518277 3-Propionylamino-pyrazine-2-carboxylic acid amide

3-Propionylamino-pyrazine-2-carboxylic acid amide

Cat. No. B8518277
M. Wt: 194.19 g/mol
InChI Key: UHFUSWUAKRAMSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Propionylamino-pyrazine-2-carboxylic acid amide is a useful research compound. Its molecular formula is C8H10N4O2 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Propionylamino-pyrazine-2-carboxylic acid amide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Propionylamino-pyrazine-2-carboxylic acid amide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Propionylamino-pyrazine-2-carboxylic acid amide

Molecular Formula

C8H10N4O2

Molecular Weight

194.19 g/mol

IUPAC Name

3-(propanoylamino)pyrazine-2-carboxamide

InChI

InChI=1S/C8H10N4O2/c1-2-5(13)12-8-6(7(9)14)10-3-4-11-8/h3-4H,2H2,1H3,(H2,9,14)(H,11,12,13)

InChI Key

UHFUSWUAKRAMSL-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)NC1=NC=CN=C1C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-amino-pyrazine-2-carboxylic acid (20.9 g, 0.15 mol), pyridine (29.6 g, 0.375 mol) and DMAP (1.83 g, 15 mmol) in propionic acid anhydride (100 mL) was stirred at room temperature overnight. The reaction mixture was poured into NH3.H2O (500 mL) partially at 0° C. After stirred for 30 min at 0° C., the precipitated solid was filtered, washed with water, dried in air to give 3-propionylamino-pyrazine-2-carboxylic acid amide as a beige solid (12.4 g, 43%), which was used directly in the next step.
Quantity
20.9 g
Type
reactant
Reaction Step One
Quantity
29.6 g
Type
reactant
Reaction Step One
Name
Quantity
1.83 g
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step Two

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